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Compound of Interest

Compound Name: 9-(Naphthalen-1-yl)anthracene

Cat. No.: B1591875 Get Quote

An In-depth Technical Guide to the Health and Safety of 9-(Naphthalen-1-yl)anthracene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data currently available

for 9-(Naphthalen-1-yl)anthracene (CAS No. 7424-70-6). As a Senior Application Scientist,

the aim is to deliver a technically accurate and practical resource to ensure its safe handling

and use in a research and development setting. This document synthesizes information from

available safety data sheets of related compounds and databases, highlighting the need for

caution due to the absence of a complete, specific safety profile for this particular chemical.

Chemical Identification and Physical Properties
9-(Naphthalen-1-yl)anthracene is a polycyclic aromatic hydrocarbon (PAH) with a molecular

structure that combines an anthracene core with a naphthalene substituent. This structure is

the basis for its notable fluorescent properties, which make it a valuable compound in the field

of organic electronics.[1]
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Identifier Value Source

Chemical Name 9-(Naphthalen-1-yl)anthracene [2]

Synonyms 9-(1-Naphthyl)anthracene [1]

CAS Number 7424-70-6 [2]

Molecular Formula C₂₄H₁₆ [2]

Molecular Weight 304.4 g/mol [2]

Appearance
White to almost white powder

or crystal
[1]

Odor No distinct odor [1]

Solubility Insoluble in water [1]

While specific experimental data for the melting point and solubility in common organic solvents

for 9-(Naphthalen-1-yl)anthracene are not readily available in the searched resources, related

PAHs are generally soluble in non-polar organic solvents.

Hazard Identification and GHS Classification
(Inferred)
A specific Globally Harmonized System (GHS) classification for 9-(Naphthalen-1-
yl)anthracene is not available. However, based on the known hazards of the parent

compound, anthracene, and other PAHs, a precautionary approach is essential. The following

potential hazards should be considered:

Skin, Eye, and Respiratory Irritation: Anthracene is known to cause skin, eye, and respiratory

irritation.[3][4] Direct contact with 9-(Naphthalen-1-yl)anthracene powder or dust may

cause similar effects.

Aquatic Toxicity: Anthracene is classified as very toxic to aquatic life with long-lasting effects.

[3][5] It is prudent to assume that 9-(Naphthalen-1-yl)anthracene shares this property and

to prevent its release into the environment.
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Photosensitivity: Some PAHs can cause photosensitization, leading to exaggerated sunburn

or skin irritation upon exposure to sunlight.[6]

Carcinogenicity: While there is no evidence that anthracene itself is a carcinogen in animals,

some PAHs are classified as known or suspected carcinogens.[7][8] Due to the lack of

specific data for 9-(Naphthalen-1-yl)anthracene, it should be handled as a potential

carcinogen.

The following GHS pictograms for anthracene should be considered as a precautionary

measure for handling 9-(Naphthalen-1-yl)anthracene:

Caption: Potential GHS pictograms based on related compounds.

Safe Handling and Storage
Given the potential hazards, stringent safety protocols must be followed when handling 9-
(Naphthalen-1-yl)anthracene.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted for each specific procedure.

The following PPE is recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat and, if handling larger quantities, additional protective

clothing.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter is recommended.

Engineering Controls
Ventilation: All handling of 9-(Naphthalen-1-yl)anthracene should be performed in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.
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Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.

Handling Procedures
Avoid all personal contact, including inhalation of dust.

Minimize dust generation during handling.

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage
Store in a tightly closed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials, such as strong oxidizing agents.[7]

Protect from light, as some PAHs are light-sensitive.[6]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.
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Fire-Fighting and Accidental Release Measures
Fire-Fighting

Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or alcohol-

resistant foam.[3]

Hazards from Combustion: Hazardous decomposition products, including carbon monoxide

and carbon dioxide, may be produced in a fire.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release
Personal Precautions: Evacuate the area and ensure adequate ventilation. Wear appropriate

PPE as described in Section 3.1. Avoid breathing dust.

Containment and Cleanup: For solid spills, carefully sweep or scoop up the material to avoid

generating dust and place it in a sealed, labeled container for disposal. Clean the spill area

with a suitable solvent and then wash with soap and water.

Environmental Precautions: Prevent the material from entering drains or waterways.

Toxicological and Ecological Information
Toxicological Data
There is no specific toxicological data available for 9-(Naphthalen-1-yl)anthracene in the

searched resources. As a precautionary measure, it should be treated as a substance with

potential for skin, eye, and respiratory irritation. Long-term exposure to PAHs has been

associated with various health effects, and therefore, chronic exposure to this compound

should be minimized.

Ecological Data
Specific ecological data for 9-(Naphthalen-1-yl)anthracene is not available. However, the

parent compound, anthracene, is known to be very toxic to aquatic life with long-lasting effects.
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[3][5] PAHs can persist in the environment, particularly in soil and sediment.[10] Therefore, it is

critical to prevent the release of 9-(Naphthalen-1-yl)anthracene into the environment.

Disposal Considerations
All waste containing 9-(Naphthalen-1-yl)anthracene should be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local regulations.

Do not dispose of it down the drain or in general waste.

Use a licensed professional waste disposal service.

Waste Disposal Protocol

Waste Generation

Segregate as Hazardous Waste

Contaminated Material

Place in a Sealed, Labeled Container

Store in a Designated Safe Area

Arrange for Professional Disposal

Follow Institutional Protocols
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Click to download full resolution via product page

Caption: Recommended workflow for the disposal of 9-(Naphthalen-1-yl)anthracene waste.

Conclusion and Recommendations
While 9-(Naphthalen-1-yl)anthracene is a valuable compound in materials science research,

there is a significant lack of specific health and safety data. Therefore, a highly precautionary

approach is warranted. Researchers, scientists, and drug development professionals must

handle this compound with the assumption that it possesses hazards similar to other polycyclic

aromatic hydrocarbons, including skin, eye, and respiratory irritation, as well as high aquatic

toxicity. Adherence to the safety protocols outlined in this guide is crucial for minimizing risk. It

is strongly recommended that institutions using this chemical conduct their own thorough risk

assessments and, where possible, contribute to the body of knowledge by characterizing its

safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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